Cas no 850932-60-4 (N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide
• CAS No: 850932-60-4
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 6241258
• PubChem ID: 2157600
• Update Time: 2025-10-28

N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide
• N-(2,4-dimethylphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide
• N-(2,4-dimethylphenyl)-2-[(1-propyl-1H-indol-3-yl)sulfonyl]acetamide
• N-(2,4-dimethylphenyl)-2-(1-propylindol-3-yl)sulfonylacetamide
• F0590-0182
• AKOS024585538
• 850932-60-4

• Inchi： 1S/C21H24N2O3S/c1-4-11-23-13-20(17-7-5-6-8-19(17)23)27(25,26)14-21(24)22-18-10-9-15(2)12-16(18)3/h5-10,12-13H,4,11,14H2,1-3H3,(H,22,24)
• InChI Key： FLYPLDGCVIMEGM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1C)=O)(C1=CN(CCC)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide

Introduction to N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide and Its Applications in Modern Chemical Biology

N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide, a compound with the CAS number 850932-60-4, represents a significant advancement in the field of chemical biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The synergistic combination of its aromatic and heterocyclic components makes it a promising candidate for various biochemical interactions.

The molecular framework of N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide incorporates a sulfonylacetamide moiety, which is known for its role in modulating enzyme activity and receptor binding. This structural feature is particularly relevant in the context of modern drug design, where precise targeting and high selectivity are paramount. The presence of the indole ring further enhances its pharmacological profile, offering a scaffold that can be modified for specific therapeutic outcomes.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse biological activities. The indole moiety in N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide is particularly noteworthy, as it has been implicated in various pharmacological mechanisms, including anti-inflammatory and anticancer effects. Studies have demonstrated that indole derivatives can interact with multiple cellular pathways, making them valuable tools for investigating disease mechanisms and developing novel therapeutics.

The sulfonylacetamide component of this compound adds another layer of complexity, contributing to its potential as a bioactive molecule. Sulfonyl compounds are well-known for their ability to inhibit enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer and inflammation. By integrating these features into a single molecule, N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide emerges as a multifunctional entity with broad therapeutic implications.

Current research in chemical biology increasingly emphasizes the importance of structure-activity relationships (SARs) in drug discovery. The unique structural attributes of N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide make it an ideal candidate for SAR studies. By systematically modifying its core structure, researchers can gain insights into how different functional groups influence biological activity. This approach not only aids in optimizing drug candidates but also provides fundamental insights into molecular recognition processes.

The synthesis of N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide involves sophisticated organic chemistry techniques, reflecting the complexity of modern pharmaceutical research. Advanced synthetic methodologies are employed to ensure high yield and purity, which are critical for subsequent biological evaluations. The process often requires multi-step reactions, careful optimization of reaction conditions, and rigorous purification protocols to achieve the desired product.

In the realm of preclinical studies, N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide has shown promise in various models. Preliminary data suggest that it may exhibit inhibitory effects on specific enzymes or receptors relevant to human health. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and target proteins. Such simulations are essential for guiding experimental design and prioritizing promising candidates for further investigation.

The integration of computational tools with experimental techniques has revolutionized drug discovery in recent decades. By leveraging computational chemistry approaches, researchers can rapidly screen large libraries of compounds for potential bioactivity. N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide serves as an excellent example of how computational methods can accelerate the identification of novel therapeutic agents.

Ethical considerations are paramount in all stages of drug development. The use of compounds like N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide must be conducted within strict regulatory frameworks to ensure safety and efficacy. Rigorous testing protocols are employed to evaluate potential side effects and interactions before any clinical application. This meticulous approach underscores the commitment to responsible pharmaceutical research and development.

The future prospects for N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide are promising, given its unique structural features and potential biological activities. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, N-(2,4-dimethylphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide (CAS no.850932-60-4) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and development. Its intricate molecular structure and multifaceted pharmacological profile make it a valuable tool for investigating disease mechanisms and designing novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of pharmaceutical science.